Cas no 6654-67-7 (1,3,5,7-Naphthalenetetrasulfonic acid)

1,3,5,7-Naphthalenetetrasulfonic acid structure
6654-67-7 structure
Product Name:1,3,5,7-Naphthalenetetrasulfonic acid
CAS No:6654-67-7
MF:C10H8O12S4
MW:448.423318862915
CID:396175
PubChem ID:3015249
Update Time:2025-04-19

1,3,5,7-Naphthalenetetrasulfonic acid Chemical and Physical Properties

Names and Identifiers

    • 1,3,5,7-Naphthalenetetrasulfonic acid
    • naphthalene-1,3,5,7-tetrasulfonic acid
    • SCHEMBL3899723
    • DTXSID00388476
    • 6654-67-7
    • SITVNOOPPBSYNB-UHFFFAOYSA-N
    • Inchi: 1S/C10H8O12S4/c11-23(12,13)5-1-7-8(10(3-5)26(20,21)22)2-6(24(14,15)16)4-9(7)25(17,18)19/h1-4H,(H,11,12,13)(H,14,15,16)(H,17,18,19)(H,20,21,22)
    • InChI Key: SITVNOOPPBSYNB-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C=C2C(=CC(=CC2=1)S(=O)(=O)O)S(=O)(=O)O)S(=O)(=O)O)(=O)(=O)O

Computed Properties

  • Exact Mass: 447.88984
  • Monoisotopic Mass: 447.89
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 12
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 873
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.8
  • Topological Polar Surface Area: 251Ų

Experimental Properties

  • PSA: 217.48
Recommended suppliers
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.